(3-bromo-5-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid

• IUPAC Name: 2-(3-bromo-5-oxo-4H-1,2,4-triazol-1-yl)acetic acid
• InChI: InChI=1S/C4H4BrN3O3/c5-3-6-4(11)8(7-3)1-2(9)10/h1H2,(H,9,10)(H,6,7,11)
• InChI Key: VYDIQLIBFZZDIC-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)N1C(=O)NC(=N1)Br
• Molecular Formula: C4H4BrN3O3
• Molecular Weight: 222.00 g/mol

Description

“(3-bromo-5-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid” is a chemical compound with the molecular formula C4H4BrN3O3. It is a derivative of 1,2,4-triazole, a class of compounds that have been found to have various biological applications in medicine.

Molecular Structure Analysis

The molecular structure of “this compound” can be inferred from its molecular formula, C4H4BrN3O3. It contains a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms.

Scientific Research Applications

Superoxide Scavenging and Anti-inflammatory Potential

A study by Maxwell et al. (1984) explored the synthesis of various 5-aryl-2H-tetrazoles and related compounds, including those structurally similar to (3-bromo-5-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid. These compounds demonstrated effective in vitro superoxide scavenging activity, though they did not exhibit significant in vivo anti-inflammatory effects (Maxwell, Wasdahl, Wolfson, & Stenberg, 1984).

Efficient and Sustainable Synthesis

Tortoioli et al. (2020) developed a novel, metal-free process for synthesizing 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid, closely related to the compound . This synthesis is significant for being atom economical, highly selective, and environmentally benign, indicating potential for scalable production (Tortoioli, Friedli, Prud’homme, Richard-Bildstein, Kohler, Abele, & Vilé, 2020).

Pharmaceutical Applications

Research by Safonov, Panasenko, & Knysh (2017) involved the synthesis of salts of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids, which are structurally related to the compound of interest. This study highlights the versatility of 1,2,4-triazole derivatives in developing new pharmaceuticals (Safonov, Panasenko, & Knysh, 2017).

Synthesis and Structural Studies

Özlem Şahin and colleagues (2014) conducted a study on the synthesis and structural analysis of 4-amino-3-cyclopropyl-5-oxo-4,5-dihydro-1,2,4-triazole-1-yl-acetic acid ethyl ester, a compound with structural similarity to the queried chemical. This study adds to the understanding of the chemical and physical properties of such triazole derivatives (Şahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).

Antimicrobial and Anticancer Potential

Various studies have explored the antimicrobial and anticancer activities of compounds structurally related to this compound. For instance, research by Demirbas et al. (2004) and Bekircan et al. (2008) investigated the antimicrobial and anticancer properties of new 1,2,4-triazole derivatives, demonstrating the potential medical applications of these compounds (Demirbas, Karaoglu, Demirbaş, & Sancak, 2004); (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Future Directions

The future directions for research on “(3-bromo-5-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid” and similar compounds could include further exploration of their synthesis methods, chemical reactions, mechanisms of action, and potential biological applications. Given the known biological activities of some 1,2,4-triazole derivatives, these compounds may have potential for development as therapeutic agents.